N-(4-(N-(4-(2-(4-hydroxypiperidin-1-yl)-2-oxoethyl)phenyl)sulfamoyl)phenyl)isobutyramide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains a piperidine ring, which is a common structure in many pharmaceuticals . The piperidine ring is substituted with a hydroxy group, making it a 4-hydroxypiperidine . This structure is often used in the synthesis of various drugs .
Synthesis Analysis
While specific synthesis methods for this compound are not available, 4-hydroxypiperidine can be used in various chemical reactions, including the synthesis of potent and selective IP (PGI(2) receptor) agonists . It can also be used in the study of copper-catalyzed N- versus O-arylation .Molecular Structure Analysis
The molecular structure of 4-hydroxypiperidine has been studied, including its vibrational spectra, NBO, and UV-spectral analysis .Physical and Chemical Properties Analysis
The physical and chemical properties of 4-hydroxypiperidine include a melting point of 86-90 °C, a boiling point of 108-114 °C/10 mmHg, and a density of 0.9903 (rough estimate) . It is soluble in water and slightly soluble in chloroform and methanol .Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary target of this compound is currently unknown. It contains a4-hydroxypiperidine moiety , which is a common structural element in many pharmaceuticals and is known to interact with a variety of biological targets.
Mode of Action
The4-hydroxypiperidine moiety is known to be involved in the synthesis of a highly potent and selective IP (PGI(2) receptor) agonist . This suggests that the compound may interact with its targets through similar mechanisms.
Biochemical Pathways
Compounds containing a4-hydroxypiperidine moiety have been found to be potent antagonists of the human H(3) receptor , suggesting that this compound may also affect pathways involving this receptor.
Pharmacokinetics
The presence of the4-hydroxypiperidine moiety suggests that the compound may have good bioavailability, as this moiety is known to enhance the absorption and distribution of drugs.
Result of Action
Compounds containing a4-hydroxypiperidine moiety have been found to be potent antagonists of the human H(3) receptor , suggesting that this compound may have similar effects.
Properties
IUPAC Name |
N-[4-[[4-[2-(4-hydroxypiperidin-1-yl)-2-oxoethyl]phenyl]sulfamoyl]phenyl]-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O5S/c1-16(2)23(29)24-18-7-9-21(10-8-18)32(30,31)25-19-5-3-17(4-6-19)15-22(28)26-13-11-20(27)12-14-26/h3-10,16,20,25,27H,11-15H2,1-2H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPYYKUKZPQMKRF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)CC(=O)N3CCC(CC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H29N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.